Cas no 99957-10-5 (6alpha-6,11-Dihydroxy-4-eudenmen-3-one)

• Product Name: 6alpha-6,11-Dihydroxy-4-eudenmen-3-one
• CAS No: 99957-10-5
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 2046145
• PubChem ID: 162855862
• Update Time: 2025-04-21

6alpha-6,11-Dihydroxy-4-eudenmen-3-one Chemical and Physical Properties

Names and Identifiers

• 6alpha-6,11-Dihydroxy-4-eudenmen-3-one
• 6alpha-carissanol
• [4aS-(4aalpha,7alpha,8beta)]-4,4a,5,6,7,8-Hexahydro-8-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-2(3H)-naphthalenone
• (+)-6alpha-Carissanol
• 8-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-3,4,5,6,7,8-hexahydronaphthalen-2-one
• CHEBI:174337
• DTXSID301110475
• (4aS,7R,8S)-4,4a,5,6,7,8-Hexahydro-8-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-2(3H)-naphthalenone
• 99957-10-5
• (4aS,7R,8S)-8-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-3,4,5,6,7,8-hexahydronaphthalen-2-one

• Inchi： 1S/C15H24O3/c1-9-11(16)6-8-15(4)7-5-10(14(2,3)18)13(17)12(9)15/h10,13,17-18H,5-8H2,1-4H3/t10-,13+,15+/m1/s1
• InChI Key： SFZZQUDRSYFRDA-DGFSRKRXSA-N
• SMILES： O[C@@H]1C2=C(C)C(CC[C@]2(C)CC[C@H]1C(C)(C)O)=O

Computed Properties

• Exact Mass: 252.17254462g/mol
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids